Cas no 142979-34-8 (2(1H)-Pyrazinone,6-[4-[1-(2-amino-2,3-dihydro-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)-)
142979-34-8 structure
Product Name:2(1H)-Pyrazinone,6-[4-[1-(2-amino-2,3-dihydro-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)-
CAS No:142979-34-8
MF:C25H20BrN7O2
MW:530.376003265381
CID:227029
Update Time:2024-03-01
2(1H)-Pyrazinone,6-[4-[1-(2-amino-2,3-dihydro-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrazinone,6-[4-[1-(2-amino-2,3-dihydro-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)-
- DragmacidinD
- Dragmacidine D
- 2(1H)-Pyrazinone, 6-[4-[(1R)-1-(2-amino-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)-
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- Inchi: 1S/C25H20BrN7O2/c1-11(18-9-31-25(27)33-18)13-4-5-20(34)23-21(13)16(8-29-23)19-10-30-22(24(35)32-19)15-7-28-17-6-12(26)2-3-14(15)17/h2-11,28-29,34H,1H3,(H,32,35)(H3,27,31,33)/t11-/m1/s1
- InChI Key: LYYMDXNIMMMZLB-LLVKDONJSA-N
- SMILES: C1(=O)NC(C2C3=C(NC=2)C(O)=CC=C3[C@H](C2=CNC(N)=N2)C)=CN=C1C1C2=C(NC=1)C=C(Br)C=C2
Computed Properties
- Exact Mass: 531.10206
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 35
- XLogP3: 1.665
Experimental Properties
- Density: 1.79±0.1 g/cm3(Predicted)
- PSA: 143.35
- pka: 10.41±0.40(Predicted)
2(1H)-Pyrazinone,6-[4-[1-(2-amino-2,3-dihydro-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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